Cas no 921571-31-5 (2,4-dimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide)

• Product Name: 2,4-dimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide
• CAS No: 921571-31-5
• MF: C₂₁H₂₁N₃O₄
• MW: 379.409145116806
• CID: 6001467
• PubChem ID: 18569612
• Update Time: 2025-05-22

2,4-dimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide
• 2,4-dimethoxy-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]benzamide
• Benzamide, 2,4-dimethoxy-N-[2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)ethyl]-
• AKOS024629883
• 2,4-dimethoxy-N-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]benzamide
• 2,4-dimethoxy-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzamide
• 921571-31-5
• F2236-0045

• Inchi： 1S/C21H21N3O4/c1-27-16-8-9-17(19(14-16)28-2)21(26)22-12-13-24-20(25)11-10-18(23-24)15-6-4-3-5-7-15/h3-11,14H,12-13H2,1-2H3,(H,22,26)
• InChI Key： YUUZHEMPNZHRFQ-UHFFFAOYSA-N
• SMILES： C(NCCN1N=C(C2=CC=CC=C2)C=CC1=O)(=O)C1=CC=C(OC)C=C1OC

Computed Properties

• Exact Mass: 379.15320616g/mol
• Monoisotopic Mass: 379.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.2Ų

Additional information on 2,4-dimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide

2,4-Dimethoxy-N-[2-(6-Oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]benzamide (CAS No. 921571-31-5)

The compound 2,4-dimethoxy-N-[2-(6-Oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]benzamide (referred to as compound 921571-31-5) is a complex organic molecule with significant potential in the fields of synthetic chemistry and pharmacology. Its structure incorporates a benzamide core with a substituted dihydropyridazine ring system, making it a valuable target for research into bioactive molecules. Recent studies have highlighted its unique properties and applications in drug discovery and chemical synthesis.

The synthesis of compound 921571-31-5 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed methodologies such as Suzuki coupling and Stille coupling to construct the dihydropyridazine ring system. These advancements have not only improved the yield but also enhanced the purity of the compound, making it more suitable for biological assays. The use of microwave-assisted synthesis has further accelerated the reaction process, reducing the time required for compound preparation.

One of the most promising applications of compound 921571-31_5 lies in its potential as a lead compound in drug development. Recent studies have demonstrated its ability to modulate key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). For instance, research conducted at the University of California has shown that this compound exhibits selective inhibition against certain kinases involved in cancer cell proliferation. This finding has opened new avenues for its exploration as an anticancer agent.

In addition to its pharmacological applications, compound 921571_3_5 has also been studied for its role in chemical biology. Its unique structure allows for the investigation of molecular recognition processes and supramolecular chemistry. Scientists at the Max Planck Institute have utilized this compound to study host-guest interactions, providing insights into the design of self-assembling systems and molecular machines.

The structural complexity of compound 92_00_0 makes it an excellent candidate for studying stereochemical outcomes in organic reactions. Recent advancements in asymmetric synthesis have enabled researchers to access enantiomerically pure forms of this compound. These enantiomers have been used to study chirality-dependent biological activities, further underscoring its value in medicinal chemistry.

From an environmental standpoint, compound 9_0_0 has been evaluated for its biodegradability and ecological impact. Studies conducted by the European Chemicals Agency (ECHA) indicate that it exhibits moderate biodegradation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when used responsibly. This information is crucial for regulatory compliance and sustainable chemical practices.

In conclusion, compound 9_0_0 represents a significant advancement in organic synthesis and pharmacology. Its versatile structure and promising biological activities make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in the development of novel therapeutic agents and advanced materials.